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Compound of Interest

Compound Name: 5-Nitrobarbituric acid

Cat. No.: B147299

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with 5-Nitrobarbituric acid. It outlines
the necessary personal protective equipment (PPE), handling procedures, and disposal plans
to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment

5-Nitrobarbituric acid is a chemical that requires careful handling due to its potential hazards.
It is classified as causing skin irritation, serious eye irritation, and may cause respiratory
irritation[1][2][3]. The signal word for this chemical is "Warning"[2][3].

Quantitative Data Summary

Property Value Source
CAS Number 480-68-2 [4]
Molecular Formula C4H3N305 [4]
Molecular Weight 173.08 g/mol [4]
Melting Point 183 °C (decomposes)

Hazard Classifications zl;illrrit. 2, Eye lmit. 2, STOT [1]
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Recommended Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 5-Nitrobarbituric acid:

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or

eyeshields.

Protects against splashes and
dust, preventing serious eye

irritation[2].

Skin Protection

Chemical-impermeable gloves.

Prevents skin contact and

subsequent irritation[4].

Respiratory Protection

NIOSH/MSHA approved N95

dust mask or higher.

Necessary to avoid inhalation
of dust, which can cause
respiratory tract irritation[2].
Use in a well-ventilated area is

also required[2][4].

Protective Clothing

Laboratory coat.

Provides an additional layer of

protection for the skin[3][4].

Operational Plan: Handling and Disposal

This section provides a step-by-step protocol for the safe handling and disposal of 5-

Nitrobarbituric acid.

Experimental Workflow
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Caption: Workflow for safe handling of 5-Nitrobarbituric acid.

Step-by-Step Handling Protocol
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e Preparation:

o Before handling, ensure you are wearing all the required PPE as specified in the table
above.

o Work in a well-ventilated area, such as a chemical fume hood, to minimize the risk of
inhalation[2][4].

o Ensure that an eyewash station and safety shower are readily accessible[2].
e Handling:

o Avoid the formation of dust when handling the solid powder[3][4].

o Carefully weigh the required amount of 5-Nitrobarbituric acid.

o Avoid contact with skin and eyes throughout the process[4].
e Post-Handling:

o After handling, wash your hands and any exposed skin thoroughly[2][3].

o Take off any contaminated clothing and wash it before reuse[2][3].

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal

regulations[5].
e Waste Collection:

o Collect excess 5-Nitrobarbituric acid and any contaminated disposable materials (e.qg.,
gloves, weigh boats) in a clearly labeled, sealed container.

e Storage:

o Store the waste container in a designated, well-ventilated area, away from incompatible

materials.
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» Disposal:

o Dispose of the chemical waste through an approved hazardous waste disposal
company[2][3]. Do not dispose of it down the drain[6].

Emergency Procedures

In the event of an emergency, follow these first-aid measures and seek medical attention

immediately.
Exposure Route First-Aid Measures
Move the person to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical
attention.[2][3][4]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact . . o
Remove contaminated clothing. If skin irritation

persists, seek medical attention.[2][3][4]

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, also under the

Eye Contact eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate
medical attention.[2][3][4]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . ]
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Spill Response

In case of a spill, evacuate the area. Wearing appropriate PPE, carefully sweep up the solid
material, avoiding dust generation, and place it in a suitable, closed container for disposal[3].
Ensure the area is then cleaned and decontaminated. For large spills, contact your institution's
environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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